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Compound of Interest

Compound Name: 2-Chloro-4,8-dimethylquinazoline
Cat. No.: B11754156
Get Quote

Executive Summary

2-Chloro-4,8-dimethylquinazoline (CAS: 1388050-74-5) represents a specialized heterocyclic
scaffold in medicinal chemistry, distinct from the more common 6,7-dimethoxy analogs used in
EGFR inhibitors (e.g., Gefitinib, Erlotinib). As a chlorinated intermediate, it serves as a critical

electrophile for nucleophilic aromatic substitution (

) reactions, enabling the rapid diversification of the C2 position with amines, phenols, or thiols.

This guide provides a rigorous analysis of its fundamental physicochemical properties—
specifically molecular weight (MW) and lipophilicity (LogP)—and details the experimental
protocols required to validate these parameters in a drug discovery workflow.

Physicochemical Data Profile

The following data aggregates calculated and vendor-verified specifications for the 4,8-dimethyl

isomer.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11754156#bc-rfq
https://www.benchchem.com/product/b11754156/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-of-2-chloro-4-8-dimethylquinazoline-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11754156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Notes

Chemical Name

2-Chloro-4,8-

dimethylquinazoline

IUPAC

CAS Number

1388050-74-5

Verified Identifier

Molecular Formula

Molecular Weight

192.65 g/mol

Monoisotopic Mass: 192.05

Physical State

Solid / Crystalline Powder

Typically off-white to pale

yellow

Estimate based on fragment

Predicted LogP (cLogP) 3.3-3.6 contribution
H-Bond Donors 0 Aprotic electrophile
H-Bond Acceptors 2 N1 and N3 atoms
Rotatable Bonds 0 Rigid bicyclic core

Structural Significance of the 8-Methyl Group

Unlike the 6,7-substitution pattern common in approved kinase inhibitors, the 8-methyl group
introduces steric bulk near the N1 position.

o Steric Occlusion: This can restrict the conformational space of substituents at the C2
position, potentially improving selectivity for specific kinase pockets by clashing with
"gatekeeper" residues.

« Lipophilicity Modulation: The addition of a methyl group typically increases LogP by
approximately 0.5 units compared to the des-methyl analog, enhancing membrane
permeability but potentially reducing aqueous solubility.

Experimental Methodologies

To ensure data integrity (E-E-A-T), researchers must not rely solely on vendor certificates. The
following protocols outline the standard operating procedures (SOPs) for validating MW and
LogP.
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Protocol A: Molecular Weight Verification via LC-MS

Objective: Confirm identity and purity (>95%) prior to biological assays.
Reagents:

¢ Acetonitrile (LC-MS grade)

e Formic Acid (0.1% v/v)

o Milli-Q Water

Workflow:

Sample Prep: Dissolve 1 mg of 2-Chloro-4,8-dimethylquinazoline in 1 mL Acetonitrile.
Sonicate for 5 mins.

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 1.8 pm, 2.1 x 50 mm).
» Mobile Phase: Gradient elution 5%

95% Acetonitrile in water (+0.1% Formic Acid) over 5 minutes.

o Detection: ESI+ (Electrospray lonization, Positive Mode).
 Validation Criteria:
o Observe parention

m/z.

o Observe characteristic chlorine isotope pattern (

ratio approx 3:1).

Protocol B: Experimental LogP Determination (Shake-
Flask Method)
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Objective: Measure the partition coefficient to assess blood-brain barrier (BBB) penetration
potential.

Principle: The partition coefficient (

) is the ratio of concentrations of a compound in a mixture of two immiscible phases at
equilibrium (n-octanol and water).

Step-by-Step Procedure:

e Presaturation: Saturate n-octanol with water and water with n-octanol for 24 hours to ensure
phase equilibrium.

o Preparation: Dissolve the test compound in the presaturated n-octanol phase to a
concentration of

M.
 Partitioning:
o Mix 2 mL of the octanol-compound solution with 2 mL of presaturated water in a glass vial.
o Vortex vigorously for 30 minutes at 25°C.
o Centrifuge at 3000 rpm for 10 minutes to separate phases.
e Quantification:
o Remove aliquots from both the octanol and water layers.
o Analyze concentration in each phase using HPLC-UV (254 nm).
» Calculation:

Synthetic Pathway & Workflow Visualization[1]

The synthesis of 2-Chloro-4,8-dimethylquinazoline typically proceeds from the corresponding
anthranilic acid derivative. The following Graphviz diagram illustrates the critical pathway from
raw materials to the final chlorinated intermediate.
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Figure 1: Synthetic route and QC workflow for 2-Chloro-4,8-dimethylquinazoline. The
process involves cyclization followed by chlorination to install the reactive electrophile.

Data Analysis & Interpretation
When integrating this scaffold into a drug design program, consider the following:
e Lipophilicity (LogP ~3.5):

o This value falls within the optimal range for oral bioavailability (Lipinski's Rule of 5
suggests LogP < 5).

o However, it is high enough that metabolic stability (microsomal clearance) may be a
concern. Medicinal chemists often introduce polar groups (e.g., morpholine, piperazine) at
the C2 position during the

reaction to lower the LogP of the final drug candidate to the ideal 2.0-3.0 range.
» Reactivity:
o The chlorine at C2 is highly reactive due to the electron-deficient pyrimidine ring.

o Caution: In aqueous buffers (pH > 8), hydrolysis to the quinazolinone can occur. Stock
solutions should be prepared in anhydrous DMSO and stored at -20°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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